2-(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-4-methyl-pentanoic acid
Overview
Description
2-(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-4-methyl-pentanoic acid, also known as DIMPA, is a novel organic compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Biofuel Production from Microbial Fermentation
Microbial fermentation processes offer promising pathways for biofuel production, where metabolic engineering can enhance the yield of pentanol isomers, crucial for biofuel applications. Despite current production levels being low for industrial use, advances in genetic and metabolic engineering hold the potential for significant improvements in the efficiency of biofuel production processes (Cann & Liao, 2009).
Antioxidant Properties in Oxidative Stress Detoxification
Lipoic acid, sharing a similar structural motif with the given compound, has been recognized for its antioxidant properties. It plays a vital role in cellular protection against oxidative stress by functioning as a cofactor in enzyme complexes that catalyze the oxidative decarboxylation of α-keto acids. This dual-role antioxidant can neutralize free radicals in both its reduced and oxidized states, offering protection in various cellular environments (Navari-Izzo, Quartacci, & Sgherri, 2002).
Chemical Synthesis and Material Science Applications
The oligomerization of 2-methylfuran demonstrates the potential for creating complex organic molecules with specific functional properties. This process yields products like 2,4,4-tris(5′-methyl-2′-furyl)-1-pentanol, which could have applications in material science, particularly in the synthesis of polymers or as intermediates in the development of novel materials (Ishigaki & Shono, 1974).
Analogs with Enhanced Pharmacological Activity
The synthesis of lipoic acid analogs, based on modifications of the carboxylic acid moiety, has led to compounds with enhanced cytoprotective efficacy. These analogs, designed through structure-activity relationship studies, exhibit improved pharmacological properties, potentially offering new therapeutic avenues for treating oxidative stress-related disorders (Kates, Casale, Baguisi, & Beeuwkes, 2014).
Impact on Food and Beverages
Methylglyoxal, a byproduct of enzymatic reactions, impacts food quality and health. Understanding its formation and role can inform strategies to mitigate its effects in food processing and preservation, contributing to improved food safety and nutrition (Nemet, Varga-Defterdarović, & Turk, 2006).
properties
IUPAC Name |
2-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)-4-methylpentanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-8(2)7-11(14(18)19)15-12(16)9-5-3-4-6-10(9)13(15)17/h3-4,8-11H,5-7H2,1-2H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOYPYWBRVFMWEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)N1C(=O)C2CC=CCC2C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50407323 | |
Record name | 2-(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-4-methyl-pentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50407323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-4-methyl-pentanoic acid | |
CAS RN |
69705-72-2 | |
Record name | 2-(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-4-methyl-pentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50407323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.